Calcium glycerophosphate

Specification

• CAS No.: 27214-00-2
• Molecular Formula: C3H7CaO6P
• Molecular Weight: 210.14 g/mol
• IUPAC Name: calcium;1,3-dihydroxypropan-2-yl phosphate
• Standard InChI: InChI=1S/C3H9O6P.Ca/c4-1-3(2-5)9-10(6,7)8;/h3-5H,1-2H2,(H2,6,7,8);/q;+2/p-2
• Standard InChI Key: UHHRFSOMMCWGSO-UHFFFAOYSA-L
• SMILES: C(C(COP(=O)([O-])[O-])O)O.[Ca+2]
• Canonical SMILES: C(C(CO)OP(=O)([O-])[O-])O.[Ca+2]
• Appearance: Powder
• Melting Point: Decomposes at 170

Introduction

CHEMICAL STRUCTURE AND PROPERTIES

Calcium glycerophosphate (CAS No. 27214-00-2) is a calcium salt of glycerophosphoric acid with the molecular formula C₃H₇CaO₆P and a molecular weight of 210.14. It has several synonyms including calcium glycerylphosphate, calcium glycerinophosphate, and monocalcium glycerophosphate. The compound exhibits specific physical and chemical characteristics that make it suitable for various applications.

Physical Properties

Calcium glycerophosphate appears as a white to almost white powder or crystalline substance with distinctive physical properties as outlined in the table below:

Property	Value
Melting point	> 170°C
Density	1.82-1.855 at 20°C
Vapor pressure	0 Pa at 25°C
LogP	-2.31 at 20°C
Form	Powder to crystal
Color	White to almost white

These physical characteristics are important considerations for its formulation and incorporation into various products.

Solubility and Stability

The compound is sparingly soluble in water, producing a faint turbidity in aqueous solutions, and is practically insoluble in ethanol (96 percent). This solubility profile influences its application in different formulation types and delivery systems. Regarding stability, calcium glycerophosphate is recommended to be stored at room temperature under an inert atmosphere to maintain its chemical integrity.

PRODUCTION METHODS

The synthesis of calcium glycerophosphate involves specific chemical processes that have been refined to improve efficiency and product quality.

Esterification Method

One documented method for producing calcium glycerophosphate involves the esterification of glycerol with a mixture of sodium dihydrophosphate and phosphoric acid. According to patent literature, these components are combined in a molar ratio of 1:1-2 and heated to approximately 140°C under vacuum conditions. This process generates a reaction mixture containing the desired compound along with byproducts.

Post-Reaction Processing

Following the initial reaction, the mixture undergoes several processing steps to isolate and purify the calcium glycerophosphate. The byproduct diglycerophosphate is saponified by diluting the reaction mixture with an equal mass of 15-20% hydrochloric acid at 90-100°C. The final calcium glycerophosphate is then precipitated using a concentrated solution of calcium chloride. This method has been developed to reduce processing time while improving product quality.

NUTRITIONAL AND MEDICAL APPLICATIONS

Calcium glycerophosphate has established a significant role in nutrition and medicine, particularly as a source of essential minerals.

Parenteral Nutrition

Research has demonstrated the efficacy of calcium glycerophosphate as a source of calcium and phosphorus in total parenteral nutrition (TPN) solutions. A study involving piglets showed that calcium glycerophosphate provided substantially higher calcium and phosphorus retention compared to traditional sources like calcium gluconate and potassium phosphates.

In this research, piglets receiving calcium glycerophosphate retained more than six times greater amounts of both calcium and phosphorus (14.5 ± 0.2 vs 2.2 ± 0.3 mmol Ca/kg/24 h and 13.3 ± 0.4 vs 2.4 ± 0.1 mmol P/kg/24 h). Additionally, bone mineralization indicators were significantly higher in the calcium glycerophosphate group, suggesting potential benefits for preventing undermineralized bone development in low-birth-weight infants receiving intravenous nutrition.

Dietary Supplementation

Calcium glycerophosphate serves as an important dietary supplement, addressing calcium deficiencies and supporting bone health. The compound is marketed under various trade names, including Prelief and Cacit, as an over-the-counter supplement. The increasing consumer awareness about health concerns has contributed to growing demand for such supplements, with surveys indicating that approximately 75% of American adults take dietary supplements daily.

Acid Neutralization

Another significant application of calcium glycerophosphate is in neutralizing acidic conditions in the body. It is particularly effective in alleviating conditions related to acid imbalance, such as heartburn and acid reflux. This property also makes it valuable in food and beverage applications where pH neutralization is desired, especially in products with low pH levels like ready-to-drink beverages and cold brew coffee.

DENTAL APPLICATIONS

Calcium glycerophosphate has demonstrated considerable potential in dental care, particularly in preventing and managing dental caries.

Anti-Caries Properties

Extensive research has established the cariostatic (anti-cavity) properties of calcium glycerophosphate through numerous in vivo and in vitro studies. The compound's effectiveness in reducing caries progression has been attributed to several mechanisms, including plaque-pH buffering, elevation of plaque calcium and phosphate levels, and direct interaction with dental mineral.

Mechanisms of Action

The anti-caries effects of calcium glycerophosphate operate through multiple pathways:

• Plaque-pH Buffering: Calcium glycerophosphate helps neutralize acids produced by oral bacteria, preventing the pH drop that leads to demineralization of tooth enamel.

• Mineral Elevation: The compound increases calcium and phosphate levels in dental plaque, creating a mineral-rich environment that favors remineralization over demineralization.

• Direct Interaction: Calcium glycerophosphate may interact directly with dental mineral, strengthening the tooth structure against acid attacks.

Synergistic Effects with Fluoride

Research has revealed that calcium glycerophosphate can enhance the efficacy of fluoride compounds in preventing dental caries. Animal studies have demonstrated that a combination of calcium glycerophosphate and sodium monofluorophosphate provides greater anti-caries protection than sodium monofluorophosphate alone, a finding subsequently confirmed in clinical trials. This synergistic effect is primarily attributed to the elevation of calcium levels in plaque, creating favorable conditions for remineralization.

MARKET ANALYSIS

The global market for calcium glycerophosphate shows promising growth potential driven by increasing applications across multiple sectors.

Market Size and Growth Projections

According to market research, the global calcium glycerophosphate market was valued at approximately USD 70.92 million in 2024 and is projected to reach USD 116.62 million by 2037, reflecting a compound annual growth rate (CAGR) of over 3.9% during the forecast period. The market size for 2025 is estimated at USD 75.41 million, indicating steady year-over-year growth.

Growth Drivers

Several factors are contributing to the expansion of the calcium glycerophosphate market:

• Rising Consumption of Acidic Beverages: The widespread consumption of soft drinks and beverages with low pH levels requires higher amounts of glycerophosphate to neutralize harmful properties, driving demand for the compound.

• Increasing Dietary Supplement Adoption: Growing health consciousness and the popularity of dietary supplements are significant market drivers, with approximately 75% of American adults taking supplements daily.

• Consumer Spending Trends: Increasing expenditure on consumer products, coupled with rising per capita income, is fueling market growth. For instance, spending on consumer goods in the United States increased by approximately 7.5% in January 2022, reversing a decline of around 6.5% in December 2021.

• Growth in Ready-to-Drink Products: The expansion of ready-to-drink products, such as cold brew coffee (with a pH level of 5), which grew by 20% in 2017 and was projected to increase by 68% by 2022, is creating additional demand for calcium glycerophosphate.

MEDICAL SIGNIFICANCE IN METABOLISM REGULATION

Calcium glycerophosphate plays a crucial role in human metabolism, serving as a therapeutic agent in various physiological processes.

Metabolic Regulation

In medical applications, calcium glycerophosphate is utilized for regulating metabolic processes in the human body. The compound's unique chemical structure allows it to participate in phosphorus and calcium metabolism, making it valuable for addressing imbalances or deficiencies in these essential minerals.